5-(Benzyloxy)-2-nitrobenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported. For example, acrylate monomers were synthesized by the reaction of 5-benzyloxy-2-(hydroxymethyl)-4H-pyran-4-one and 5-(benzyloxy)-2-{[4-(hydroxymethyl)-1,2,3-triazol-1-yl]methyl}-4H-pyran-4-one with acryloyl chloride in the presence of triethylamine .Scientific Research Applications
Proteomics Research
5-(Benzyloxy)-2-nitrobenzoic acid is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the synthesis of various other compounds that are important in proteomics .
Synthesis of Mixed Benzyloxyacetic Pivalic Anhydride
This compound can be used in the synthesis of mixed benzyloxyacetic pivalic anhydride . Anhydrides are commonly used in organic chemistry and polymer science.
Production of Chiral Glycolates
Chiral glycolates, which are important in the production of pharmaceuticals and agrochemicals, can be synthesized using 5-(Benzyloxy)-2-nitrobenzoic acid .
Synthesis of 1,2:4,5-di-O-isopropylidene-β-D-fructopyranos-3-yl Benzyloxyacetate
This compound can be used in the synthesis of 1,2:4,5-di-O-isopropylidene-β-D-fructopyranos-3-yl benzyloxyacetate . This compound could be used in the production of various pharmaceuticals and other chemical products.
Preparation of Diaquabis (benzyloxyacetato)copper (II) Complex
5-(Benzyloxy)-2-nitrobenzoic acid can be used as a ligand in the preparation of diaquabis (benzyloxyacetato)copper (II) complex . This complex could have potential applications in catalysis, materials science, and medicinal chemistry.
Synthesis of Cyclization Products
This compound can be used in the synthesis of cyclization products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester . These cyclization products could have various applications in medicinal chemistry and drug discovery .
Drug Development
Similar to 5-(Benzyloxy)-2-nitrobenzoic acid, (3s)-3-(Benzyloxy)-L-Aspartic Acid is used in drug development. It’s possible that 5-(Benzyloxy)-2-nitrobenzoic acid could have similar applications in the development of new pharmaceuticals.
Enzyme Studies and Peptide Synthesis
Compounds similar to 5-(Benzyloxy)-2-nitrobenzoic acid are used in enzyme studies and peptide synthesis. Therefore, it’s possible that 5-(Benzyloxy)-2-nitrobenzoic acid could also be used in these areas.
Mechanism of Action
Target of Action
It’s worth noting that benzoic acid derivatives often interact with various enzymes and receptors in the body .
Mode of Action
Benzoic acid derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .
Biochemical Pathways
Benzoic acid derivatives can influence a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
They are metabolized in the liver and excreted in the urine .
Result of Action
Benzoic acid derivatives can have a variety of effects, depending on their specific targets and the pathways they affect .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-(Benzyloxy)-2-nitrobenzoic acid. Factors such as temperature, light, and humidity can affect the stability of the compound . Additionally, the physiological environment within the body (such as pH and the presence of other molecules) can influence the compound’s action and efficacy .
properties
IUPAC Name |
2-nitro-5-phenylmethoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO5/c16-14(17)12-8-11(6-7-13(12)15(18)19)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUIYIFIIMHKYIP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30462758 |
Source
|
| Record name | 5-benzyloxy-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30462758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Benzyloxy)-2-nitrobenzoic acid | |
CAS RN |
61340-15-6 |
Source
|
| Record name | 5-benzyloxy-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30462758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-amino-6,7-dihydro-1H,5H-Pyrazolo[1,2-a]pyrazol-1-one](/img/structure/B1280346.png)
